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Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
StickyCat Cl is a water-soluble olefin metathesis catalyst with a substrate scope comparable to

classical Grubbs second-generation and nitro-Grela catalysts.[1] Its insolubility in organic

solvents facilitates highly efficient removal of the ruthenium catalyst residue post-reaction, a

critical consideration in pharmaceutical and fine chemical synthesis.[1] This document provides

a detailed, step-by-step guide for setting up reactions catalyzed by StickyCat Cl, including

protocols for typical ring-closing metathesis (RCM) and cross-metathesis (CM) reactions.

Catalyst Characteristics
A summary of the key characteristics of the StickyCat Cl catalyst is provided in the table

below.
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Property Value

Chemical Formula C₃₅H₄₈Cl₃N₃ORu

Molecular Weight 734.20 g/mol [1]

Physical State Green Powder[1]

CAS Number 1452227-72-3[1]

Solubility Soluble in water; Insoluble in organic solvents[1]

Stability High stability allows for handling in air[1]

Experimental Protocols
General Considerations

Handling: StickyCat Cl exhibits high stability and can be handled in the air for short periods.

[1]

Storage: For long-term storage (>1 week), it is recommended to store the catalyst under an

inert gas atmosphere at 2-8 °C. For short-term storage (<1 week), it can be kept under an

inert gas at ambient temperature.[1]

Solvents: While the catalyst is water-soluble, the organic substrates are typically dissolved in

a suitable organic solvent that is immiscible with water.

Protocol 1: Ring-Closing Metathesis (RCM) of a Diene
This protocol describes a general procedure for the ring-closing metathesis of a generic diene

substrate using StickyCat Cl.

Materials:

StickyCat Cl catalyst

Diene substrate

Degassed deionized water
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Anhydrous, degassed organic solvent (e.g., dichloromethane, toluene)

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Standard laboratory glassware for workup and purification

Procedure:

Catalyst Solution Preparation: In a clean, dry Schlenk flask under an inert atmosphere,

prepare a stock solution of StickyCat Cl in degassed, deionized water. A typical

concentration is 1-5 mM.

Substrate Solution Preparation: In a separate flask, dissolve the diene substrate in the

chosen organic solvent. The concentration will depend on the specific reaction, but a starting

point of 0.1 M is common.

Reaction Setup: With vigorous stirring, add the substrate solution to the aqueous catalyst

solution. The reaction will proceed at the interface of the two immiscible phases.

Reaction Conditions: Heat the biphasic mixture to the desired temperature (typically 40-80

°C) and allow it to stir for the required time (typically 2-24 hours). Reaction progress can be

monitored by techniques such as TLC, GC-MS, or ¹H NMR by taking aliquots from the

organic layer.

Workup and Purification:

Upon completion, allow the reaction mixture to cool to room temperature and separate the

organic layer.

Wash the organic layer with water to remove any residual water-soluble catalyst.

Dry the organic layer over a suitable drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter off the drying agent and concentrate the organic phase under reduced pressure.
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The crude product can be further purified by standard techniques such as column

chromatography.

Protocol 2: Cross-Metathesis (CM) of Two Olefins
This protocol outlines a general procedure for the cross-metathesis of two different olefin

substrates.

Materials:

StickyCat Cl catalyst

Olefin A

Olefin B (often used in excess)

Degassed deionized water

Anhydrous, degassed organic solvent (e.g., dichloromethane, toluene)

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Standard laboratory glassware for workup and purification

Procedure:

Catalyst Solution Preparation: As in the RCM protocol, prepare a stock solution of StickyCat
Cl in degassed, deionized water in a Schlenk flask under an inert atmosphere.

Substrate Solution Preparation: In a separate flask, dissolve both Olefin A and Olefin B in the

chosen organic solvent. It is common to use an excess of one of the olefins to favor the

cross-metathesis product.

Reaction Setup: Add the organic solution of the olefins to the vigorously stirring aqueous

catalyst solution.
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Reaction Conditions: Heat the reaction mixture to the appropriate temperature (e.g., 40-80

°C) and maintain stirring for the duration of the reaction (typically 4-24 hours). Monitor the

reaction progress periodically.

Workup and Purification: The workup and purification steps are analogous to those

described in the RCM protocol.

Data Presentation
The following tables provide representative data for typical RCM and CM reactions catalyzed

by StickyCat Cl. (Note: This data is illustrative and actual results may vary depending on the

specific substrates and reaction conditions).

Table 1: Representative Data for Ring-Closing Metathesis (RCM)

Substrate
Catalyst
Loading
(mol%)

Solvent
Temperatur
e (°C)

Time (h)
Conversion
(%)

Diene 1 1.0
Toluene/Wate

r
60 4 95

Diene 2 0.5 DCM/Water 40 12 88

Diene 3 2.0 THF/Water 80 2 >99

Table 2: Representative Data for Cross-Metathesis (CM)
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Olefin A
Olefin B
(equiv.)

Catalyst
Loading
(mol%)

Solvent
Temperat
ure (°C)

Time (h) Yield (%)

Styrene
1-Octene

(3)
2.0

DCM/Wate

r
40 8 75

Allylbenzen

e

cis-1,4-

Diacetoxy-

2-butene

(2)

1.5
Toluene/W

ater
70 6 82

Methyl

Acrylate

1-Hexene

(4)
2.5

DCM/Wate

r
50 12 65

Visualizations
Reaction Workflow
The following diagram illustrates the general workflow for a StickyCat Cl catalyzed reaction,

from setup to product purification.
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General Workflow for StickyCat Cl Catalysis
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Caption: General workflow for a StickyCat Cl catalyzed reaction.
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Catalytic Cycle
The following diagram depicts the generally accepted Chauvin mechanism for olefin

metathesis, which is applicable to Grubbs-type catalysts like StickyCat Cl.

Olefin Metathesis Catalytic Cycle (Chauvin Mechanism)

[Ru]=CH-R¹

Metallacyclobutane

+ Alkene

R²-CH=CH-R³

R¹-CH=CH-R²

Cycloelimination

[Ru]=CH-R³

Retro [2+2]

Regeneration
with more alkene
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Caption: The Chauvin mechanism for olefin metathesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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